Cas no 2228916-12-7 (2-(1-benzothiophen-2-yl)ethanethioamide)

• Product Name: 2-(1-benzothiophen-2-yl)ethanethioamide
• CAS No: 2228916-12-7
• MF: C₁₀H₉NS₂
• MW: 207.31515955925
• CID: 6198204
• PubChem ID: 165618314
• Update Time: 2025-11-02

2-(1-benzothiophen-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-2-yl)ethanethioamide
• EN300-1802418
• 2228916-12-7

• Inchi： 1S/C10H9NS2/c11-10(12)6-8-5-7-3-1-2-4-9(7)13-8/h1-5H,6H2,(H2,11,12)
• InChI Key： PYVHRSRVHFHMAB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1CC(N)=S

Computed Properties

• Exact Mass: 207.01764164g/mol
• Monoisotopic Mass: 207.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(1-benzothiophen-2-yl)ethanethioamide

2-(1-Benzothiophen-2-yl)ethanethioamide (CAS No. 2228916-12-7): A Comprehensive Overview

2-(1-Benzothiophen-2-yl)ethanethioamide (CAS No. 2228916-12-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This sulfur-containing derivative of benzothiophene is particularly notable for its role in medicinal chemistry and material science. As researchers continue to explore novel heterocyclic compounds, 2-(1-benzothiophen-2-yl)ethanethioamide stands out for its versatility and promising characteristics.

The molecular structure of 2-(1-benzothiophen-2-yl)ethanethioamide combines a benzothiophene core with an ethanethioamide functional group, creating interesting electronic properties that make it valuable for pharmaceutical research. Recent studies have focused on its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's thioamide group offers unique hydrogen bonding capabilities, which is a hot topic in current drug design methodologies.

In the field of organic electronics, 2-(1-benzothiophen-2-yl)ethanethioamide has shown promise as a precursor for conductive polymers and organic semiconductors. This aligns perfectly with the growing demand for sustainable electronic materials, a major trend in green chemistry and renewable energy technologies. Researchers are particularly interested in how the benzothiophene derivative can contribute to more efficient organic photovoltaic cells and light-emitting diodes (OLEDs).

The synthesis of 2-(1-benzothiophen-2-yl)ethanethioamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods that minimize waste and energy consumption, reflecting the pharmaceutical industry's shift toward greener chemistry practices. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for characterizing this thioamide compound and verifying its structural integrity.

From a commercial perspective, the demand for specialized benzothiophene derivatives like 2-(1-benzothiophen-2-yl)ethanethioamide has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing high-quality samples of this compound for their drug discovery programs. The global market for such fine chemicals is expected to grow significantly in the coming years, driven by advancements in personalized medicine and targeted therapies.

Safety considerations for handling 2-(1-benzothiophen-2-yl)ethanethioamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. Storage should be in cool, dry conditions, protected from light to maintain stability, as is typical for many heterocyclic thioamides.

Recent publications have highlighted innovative applications of 2-(1-benzothiophen-2-yl)ethanethioamide in chemical biology, where it serves as a valuable probe for studying enzyme mechanisms. This aligns with current research trends focusing on understanding biological pathways at the molecular level. The compound's ability to interact with biological targets makes it particularly interesting for developing new diagnostic tools and research reagents.

For researchers considering 2-(1-benzothiophen-2-yl)ethanethioamide synthesis, several optimized protocols are now available in the literature. These methods address common challenges in producing high-purity samples of this benzothiophene-containing compound, including yield optimization and purification techniques. The development of more efficient synthetic routes continues to be an active area of investigation in organic chemistry laboratories worldwide.

The future outlook for 2-(1-benzothiophen-2-yl)ethanethioamide appears promising, with potential applications extending beyond its current uses. As computational chemistry and artificial intelligence tools become more sophisticated in predicting molecular properties, compounds like this thioamide derivative are likely to see expanded applications in drug design and materials science. The intersection of synthetic chemistry and computational modeling represents an exciting frontier for such specialized organic molecules.

In conclusion, 2-(1-Benzothiophen-2-yl)ethanethioamide (CAS No. 2228916-12-7) represents an important class of heterocyclic compounds with diverse applications in modern chemistry and related fields. Its unique structural features and functional groups make it a valuable tool for researchers across multiple disciplines. As scientific understanding of such molecules deepens, we can anticipate new discoveries and applications emerging for this interesting benzothiophene derivative in the years to come.